{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanamine

• IUPAC Name: [4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]methanamine
• InChI: InChI=1S/C12H11F3N2S/c1-7-10(6-16)18-11(17-7)8-2-4-9(5-3-8)12(13,14)15/h2-5H,6,16H2,1H3
• InChI Key: DUJZUDMEISQWHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)C(F)(F)F)CN
• Molecular Formula: C12H11F3N2S
• DSSTOX Substance ID: DTXSID60382415
• Molecular Weight: 272.29 g/mol
• CAS RN: 690632-25-8

Description

4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanamine (4MTPT) is a synthetic compound that has been studied for its potential applications in the scientific research field. It is an aromatic amine with a trifluoromethyl group and a methyl group attached to the nitrogen atom. It has been used in a variety of experiments, from organic synthesis to biochemical and physiological studies.

Scientific Research Applications

Antimicrobial Activity

One significant application of compounds similar to {4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanamine is in antimicrobial research. For example, Abdelhamid et al. (2010) reported the synthesis of thiazole derivatives with antimicrobial activity, demonstrating the potential of such compounds in addressing microbial infections (Abdelhamid, A., Abdelall, E. K. A., Abdel-Riheem, N. A., & Ahmed, S., 2010).

Synthesis and Characterization

The synthesis and characterization of thiazole derivatives, including those similar to the compound , are also a crucial area of research. For instance, Shimoga et al. (2018) described the successful synthesis of a related compound and its characterization using various spectroscopic techniques (Shimoga, G., Shin, E., & Kim, S.-Y., 2018).

Chemical Reactions and Properties

Research into the chemical reactions and properties of thiazole derivatives has been conducted. For example, Younas et al. (2014) synthesized a compound by a 1,3-dipolar cycloaddition reaction, indicating the chemical versatility and reactivity of such compounds (Younas, A., Hallaoui, E. A., & Anouar, A., 2014).

Photocytotoxic Properties

In a study by Basu et al. (2014), iron(III) complexes with a compound structurally similar to this compound demonstrated photocytotoxic properties in red light, indicating potential applications in medical treatments (Basu, U., Pant, I., Khan, I., Hussain, A., Kondaiah, P., & Chakravarty, A., 2014).

Labilization Studies

SouthMichael (1991) explored the labilization of the trifluoromethyl group in a thiazole compound, which contributes to understanding the chemical behavior and stability of such compounds (SouthMichael, S., 1991).

Crystal Structures and Synthesis

Heydari et al. (2016) researched the synthesis and crystal structures of thiazole derivatives, which helps in understanding the molecular configuration and potential applications of these compounds (Heydari, R., Shahrekipour, F., Graiff, C., & Tahamipour, B., 2016).

Potential Therapeutic Applications

Several studies have investigated the potential therapeutic applications of thiazole derivatives. For example, Abu-Melha et al. (2022) synthesized a series of compounds for potential use as COVID-19 therapeutic agents, showcasing the relevance of these compounds in current pharmaceutical research (Abu-Melha, S., Edrees, M. M., Said, M., Riyadh, S., Al-Kaff, N., & Gomha, S. M., 2022).

Safety and Hazards

The safety data sheet for “{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanamine” indicates that it is hazardous. It has the signal word “Danger” and hazard statements H301 - H318. Precautions should be taken to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with the peroxisome proliferator-activated receptor . This receptor plays a crucial role in the regulation of central inflammation .

Mode of Action

It is suggested that the compound may act as an agonist to the peroxisome proliferator-activated receptor . This means that the compound binds to this receptor and activates it, leading to a series of biochemical reactions that help regulate inflammation .

Biochemical Pathways

Given its potential role as a peroxisome proliferator-activated receptor agonist , it can be inferred that the compound may influence pathways related to inflammation regulation.

Result of Action

Given its potential role as a peroxisome proliferator-activated receptor agonist , it can be inferred that the compound may help regulate inflammation at the molecular and cellular levels.